Cas no 2229179-01-3 (3-(4-chloro-3-methoxyphenyl)-3,3-difluoropropanoic acid)

• Product Name: 3-(4-chloro-3-methoxyphenyl)-3,3-difluoropropanoic acid
• CAS No: 2229179-01-3
• MF: C₁₀H₉ClF₂O₃
• MW: 250.626469373703
• CID: 5854375
• PubChem ID: 165833828
• Update Time: 2025-11-03

3-(4-chloro-3-methoxyphenyl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-methoxyphenyl)-3,3-difluoropropanoic acid
• EN300-1942595
• 2229179-01-3

• Inchi： 1S/C10H9ClF2O3/c1-16-8-4-6(2-3-7(8)11)10(12,13)5-9(14)15/h2-4H,5H2,1H3,(H,14,15)
• InChI Key： DIFUXHGNGXUZAJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)C(CC(=O)O)(F)F

Computed Properties

• Exact Mass: 250.0208282g/mol
• Monoisotopic Mass: 250.0208282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(4-chloro-3-methoxyphenyl)-3,3-difluoropropanoic acid

Comprehensive Analysis of 3-(4-chloro-3-methoxyphenyl)-3,3-difluoropropanoic acid (CAS No. 2229179-01-3): Properties, Applications, and Industry Insights

The compound 3-(4-chloro-3-methoxyphenyl)-3,3-difluoropropanoic acid (CAS No. 2229179-01-3) has garnered significant attention in the pharmaceutical and agrochemical industries due to its unique structural features and versatile applications. This fluorinated aromatic carboxylic acid derivative is characterized by its difluoropropanoic acid backbone and 4-chloro-3-methoxyphenyl substituent, which contribute to its distinct chemical reactivity and biological activity. Researchers are increasingly exploring its potential as a key intermediate in the synthesis of novel therapeutic agents and crop protection chemicals.

Recent studies highlight the growing demand for fluorinated organic compounds like 3-(4-chloro-3-methoxyphenyl)-3,3-difluoropropanoic acid, particularly in drug discovery programs. The presence of fluorine atoms often enhances metabolic stability, bioavailability, and binding affinity to biological targets. This has led to a surge in searches for "fluorinated drug intermediates" and "CAS 2229179-01-3 applications" across scientific databases. The compound's molecular weight of 250.63 g/mol and its specific physicochemical properties make it particularly valuable for medicinal chemistry applications.

From a synthetic chemistry perspective, the 3,3-difluoropropanoic acid moiety in this compound offers interesting possibilities for further derivatization. Chemists frequently search for "difluorinated building blocks" and "chloro-methoxy phenyl compounds" when designing new molecular architectures. The electron-withdrawing nature of the fluorine atoms combined with the aromatic system creates a unique electronic environment that can influence reaction outcomes in coupling reactions, nucleophilic substitutions, and other transformations.

In the context of current industry trends, there's growing interest in how 3-(4-chloro-3-methoxyphenyl)-3,3-difluoropropanoic acid might contribute to the development of more sustainable chemical processes. Searches for "green chemistry fluorinated compounds" and "eco-friendly pharmaceutical intermediates" reflect this shift in priorities. The compound's potential for use in catalytic processes and its compatibility with various green solvents are areas of active investigation.

Analytical characterization of CAS 2229179-01-3 typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The quality control parameters for this compound are frequently searched topics, with particular attention to "purity standards for fluorinated acids" and "analytical methods for chloro-methoxy compounds." These analytical considerations are crucial for ensuring reproducibility in research and industrial applications.

The stability profile of 3-(4-chloro-3-methoxyphenyl)-3,3-difluoropropanoic acid under various conditions is another area of practical importance. Researchers often inquire about "storage conditions for difluoropropanoic acids" and "compatibility with common reagents." Understanding these factors is essential for handling the compound safely and effectively in laboratory and production settings.

Looking toward future applications, there is speculation about the potential role of 3-(4-chloro-3-methoxyphenyl)-3,3-difluoropropanoic acid in emerging fields such as materials science. The combination of its aromatic system and fluorinated alkyl chain could make it interesting for designing specialty polymers or liquid crystal materials. This aligns with growing searches for "fluorinated aromatic materials" and "advanced organic electronic components."

From a regulatory standpoint, the compound's status as a non-controlled substance makes it accessible for research purposes, though proper safety protocols should always be followed. Common safety-related searches include "handling fluorinated carboxylic acids" and "personal protective equipment for chloroaryl compounds," reflecting the scientific community's commitment to responsible chemical management.

The commercial availability of 3-(4-chloro-3-methoxyphenyl)-3,3-difluoropropanoic acid (CAS No. 2229179-01-3) has expanded in recent years, with suppliers offering various quantities and purity grades. Procurement-related searches often focus on "bulk suppliers of fluorinated intermediates" and "custom synthesis of chloro-methoxy compounds," indicating the compound's growing importance in chemical supply chains.

In conclusion, 3-(4-chloro-3-methoxyphenyl)-3,3-difluoropropanoic acid represents an important building block in modern synthetic chemistry with diverse potential applications. Its unique combination of structural features continues to inspire research across multiple disciplines, from medicinal chemistry to materials science. As interest in fluorinated compounds grows, this particular derivative is likely to remain a subject of scientific and industrial interest for years to come.